Cas no 588670-60-4 (2-(1-Adamantyl)-5-fluoro-1H-indole-3-carbaldehyde)

• Product Name: 2-(1-Adamantyl)-5-fluoro-1H-indole-3-carbaldehyde
• CAS No: 588670-60-4
• MF: C₁₉H₂₀FNO
• MW: 297.36660861969
• CID: 5013322
• Update Time: 2025-05-28

2-(1-Adamantyl)-5-fluoro-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(1-adamantyl)-5-fluoro-1H-indole-3-carbaldehyde
• 5-fluoro-2-(tricyclo[3.3.1.1~3,7~]dec-1-yl)-1H-indole-3-carbaldehyde
• BBL021405
• STK894118
• H8763
• 2-(Adamantan-1-yl)-5-fluoro-1H-indole-3-carbaldehyde
• 5-Fluoro-2-(tricyclo[3.3.1.1>3,7>]dec-1-yl)-1H-indole-3-carbaldehyde
• 2-(1-Adamantyl)-5-fluoro-1H-indole-3-carbaldehyde

• Inchi： 1S/C19H20FNO/c20-14-1-2-17-15(6-14)16(10-22)18(21-17)19-7-11-3-12(8-19)5-13(4-11)9-19/h1-2,6,10-13,21H,3-5,7-9H2
• InChI Key： QAJWECVPTWUKJN-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(C=O)=C(C13CC4CC(CC(C4)C1)C3)N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 437
• XLogP3: 4.5
• Topological Polar Surface Area: 32.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 2-(1-Adamantyl)-5-fluoro-1H-indole-3-carbaldehyde

Exploring the Unique Properties and Applications of 2-(1-Adamantyl)-5-fluoro-1H-indole-3-carbaldehyde (CAS No. 588670-60-4)

2-(1-Adamantyl)-5-fluoro-1H-indole-3-carbaldehyde (CAS No. 588670-60-4) is a structurally intriguing organic compound that has garnered significant attention in pharmaceutical and materials science research. This adamantyl-substituted indole derivative combines the rigid, hydrophobic adamantane moiety with the versatile indole scaffold, creating a molecule with unique physicochemical properties. The presence of the fluoro substituent at the 5-position further enhances its potential for bioactivity, making it a compelling subject for drug discovery programs targeting neurological disorders and inflammatory conditions.

Recent studies highlight the growing interest in fluorinated indole compounds due to their improved metabolic stability and membrane permeability compared to non-fluorinated analogs. The 3-carbaldehyde group in this particular molecule serves as a valuable synthetic handle for further derivatization, enabling the creation of diverse chemical libraries for high-throughput screening. Researchers investigating GPCR-targeting therapeutics have shown particular interest in this structural motif, as indole derivatives are known to interact with serotonin and dopamine receptors.

From a materials science perspective, the adamantyl-indole hybrid structure demonstrates remarkable potential for creating novel organic semiconductors. The rigid adamantyl group can enhance thermal stability while maintaining solution processability, a crucial factor for developing next-generation OLED materials. This aligns with current industry demands for more efficient light-emitting materials in display technologies, where researchers are actively exploring new molecular architectures.

The synthetic accessibility of 2-(1-Adamantyl)-5-fluoro-1H-indole-3-carbaldehyde has been improved through recent methodological advances in indole functionalization chemistry. Modern C-H activation techniques and transition metal-catalyzed couplings have enabled more efficient routes to this scaffold, addressing previous challenges in introducing the adamantyl group at the indole 2-position. These developments have significantly expanded its availability for structure-activity relationship studies.

In the context of medicinal chemistry optimization, the fluorination pattern of this compound presents interesting opportunities. The 5-fluoro substitution can influence both the electronic properties of the indole ring and its interactions with biological targets through fluorine-specific binding interactions. This has become particularly relevant in the design of CNS-penetrant molecules, where fluorination strategies are frequently employed to modulate blood-brain barrier permeability.

Quality control and characterization of 2-(1-Adamantyl)-5-fluoro-1H-indole-3-carbaldehyde benefit from advanced analytical techniques. Modern HPLC-MS methods coupled with NMR spectroscopy allow for precise determination of purity and structural confirmation, essential for research applications. The compound's distinct UV-Vis absorption profile also makes it suitable for spectroscopic studies and potential applications in fluorescent probes development.

As the pharmaceutical industry continues to explore privileged structures in drug discovery, the adamantyl-indole hybrid represented by this compound offers a valuable template. Its combination of three-dimensional structural elements with hydrogen-bonding capabilities creates multiple vectors for target engagement, addressing current challenges in developing selective modulators for complex biological targets. This aligns well with contemporary approaches to fragment-based drug design.

Environmental and safety considerations for 2-(1-Adamantyl)-5-fluoro-1H-indole-3-carbaldehyde follow standard laboratory chemical handling protocols. While not classified as hazardous under current regulations, proper engineering controls and personal protective equipment are recommended when handling this compound, as with all fine chemicals. Its stability profile suggests compatibility with common laboratory storage conditions, making it convenient for research use.

The future research directions for this compound appear promising, particularly in the context of targeted protein degradation strategies and proteolysis targeting chimeras (PROTACs). The adamantyl moiety could potentially serve as an anchor point for E3 ligase recognition, while the indole-carbaldehyde portion might be modified to target specific proteins of interest. This dual functionality positions the molecule as a potential starting point for innovative therapeutic modalities.

In summary, 2-(1-Adamantyl)-5-fluoro-1H-indole-3-carbaldehyde (CAS No. 588670-60-4) represents a fascinating intersection of structural complexity and functional versatility. Its unique combination of adamantane and fluorinated indole components continues to inspire research across multiple disciplines, from medicinal chemistry to materials science, offering numerous opportunities for innovation in both therapeutic development and advanced material applications.